Cas no 87676-06-0 (Ethanone, 1-(3-amino-4,5-dimethyl-2-thienyl)-)

• Product Name: Ethanone, 1-(3-amino-4,5-dimethyl-2-thienyl)-
• CAS No: 87676-06-0
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 653637
• PubChem ID: 45086495
• Update Time: 2025-04-19

Ethanone, 1-(3-amino-4,5-dimethyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-amino-4,5-dimethyl-2-thienyl)-
• 1-(3-amino-4,5-dimethylthiophen-2-yl)ethanone
• Ethanone, 1-(3-amino-4,5-dimethyl-2-thienyl)- (9CI)
• Ethanone,1-(3-amino-4,5-dimethyl-2-thienyl)-(9ci)
• 1-(3-Amino-4,5-dimethylthiophen-2-yl)ethan-1-one
• DTXSID20665913
• 87676-06-0

• Inchi： 1S/C8H11NOS/c1-4-6(3)11-8(5(2)10)7(4)9/h9H2,1-3H3
• InChI Key： IJEFQXHTHWVGTE-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C(C)=C1C)N

Computed Properties

• Exact Mass: 169.056
• Monoisotopic Mass: 169.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.3A^2
• XLogP3: 2.3